- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Synrise Material Co. Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Organooxygen compounds
Organooxygen compounds are a diverse class of chemical substances that contain oxygen atoms covalently bonded to carbon in their molecular structure. These compounds play crucial roles across various industries due to their unique properties and wide range of applications. Common examples include ethers, alcohols, and ketones, which are essential components in solvents, pharmaceuticals, and polymer synthesis.
Ethers, such as diethyl ether, are widely used as organic solvents for their low boiling points and non-toxic nature. Alcohols, like ethanol and methanol, serve multiple functions; they act not only as fuels but also as intermediates in the production of numerous chemicals, including fragrances and detergents. Ketones, exemplified by acetone, are vital in nail polish removers and as a solvent for various materials due to their strong dissolving power.
The synthesis of organooxygen compounds can vary from simple laboratory reactions to complex industrial processes, requiring precise control over reaction conditions to achieve desired products with optimal purity and yield. These compounds’ versatility makes them indispensable in chemical manufacturing, making them essential for both academic research and commercial production.

Carbonyl compounds
Carbohydrates and carbohydrate conjugates
Ethers
Alcohols and polyols
Aryl alkyl ketones
Alkyl-phenylketones
Cyclohexanols
O-glycosyl compounds
Aryl-aldehydes
Phenolic glycosides
P-benzoquinones
Hydroxybenzaldehydes
Enones
Ketones
Oligosaccharides
Cyclic ketones
Medium-chain aldehydes
Quinic acids and derivatives
Secondary alcohols
Tertiary alcohols
Sugar acids and derivatives
Ketals
Ketene acetals
Alpha-hydrogen aldehydes
Aminocyclitols
Primary alcohols
Aryl-phenylketones
Ortho esters
Cyclohexenones
1,2-diols
Hexoses
Pentoses
Diazoethers
Acyloins
Aminocyclitol glycosides
Beta-hydroxy ketones
Sugar alcohols
Cyclic alcohols and derivatives
Alkyl aryl ethers
4,5-disubstituted 2-deoxystreptamines
Acylaminosugars
Cyanogenic glycosides
Shikimic acids and derivatves
N-acylneuraminic acids
Glucuronic acid derivatives
Monosaccharides
Gluconolactones
Bicyclic amino acids and derivatives
Cyclopentanols
Alpha-chloroketones
Dialkyl ethers
Aminoglycosides
Beta-amino ketones
Diarylethers
N-acyl-alpha-hexosamines
M-benzoquinones
Monosaccharide phosphates
4,6-disubstituted 2-deoxystreptamines
C-glycosyl compounds
Enals
Aryl ketones
Glycosylamines
Pentose phosphates
O-glucuronides
Short-chain aldehydes
Glyceraldehyde-3-phosphates
Beta-diketones
Organooxygen compounds
Alpha-hydroxy ketones
Oligosaccharide sulfates
Alkylglucosinolates
Beta-hydroxy aldehydes
Enols
1,3-dicarbonyl compounds
Alpha-diketones
Alpha-acyloxy ketones
Oxetane amino acids and derivatives
Acetals
Inositol phosphates
Heptoses
Cyclitols and derivatives
Disaccharide phosphates
N-acylneuraminate-9-phosphates
Hexose phosphates
2-deoxystreptamine aminoglycosides
O-quinomethanes
Alpha-haloketones
Alpha-branched alpha,beta-unsaturated ketones
O-benzoquinones
Ynols
Disaccharides
b'-hydroxy-alpha,beta-unsaturated ketones
Carbonyl hydrates
-
Exploring the Potential of 2-Methyl-1H-imidazole in BiopharmaceuticalsExploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals Introduction 2-Methyl-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule, characterized by its five-membered ring containing two nitrogen atoms and a methyl group at position 2, serves as a versatile scaffold for drug...
-
L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical SynthesisL-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis L-Phenylalanine is an essential amino acid that plays a pivotal role in chemical and biopharmaceutical synthesis. It serves as a critical intermediate in the production of various bioactive compounds, including peptide analogs, pharmaceutical agents, and other biomolecules. Its unique structure and reactivity make it indi...
-
The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A ReviewThe Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review Introduction to Stevioside Stevioside, a natural sweetener extracted from the leaves of the Stevia rebaudiana plant, has garnered significant attention in recent years due to its potential therapeutic applications in biopharmaceuticals. Beyond its role as a non-caloric sweetener, stevioside exhibits diverse pharma...
-
Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient PopulationsComparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations Introduction to Clarithromycin: A Key Antibiotic in Modern Medicine Clarithromycin, a macrolide antibiotic, has become an essential component of modern medicine due to its potent activity against a wide range of bacterial pathogens. Its unique pharmacokinetic and pharmacodynamic properties ...
-
Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal ChemistryUrea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry Urea, a simple yet versatile molecule with the chemical formula CH₄N₂O, has long been recognized for its significant contributions to various fields of science and industry. In the realm of biopharmaceuticals and medicinal chemistry, urea plays an indispensable role as both a reagent and a building block for numerous th...